Cas no 22701-43-5 (2-{2-(2-pyridinyl)ethylthio}ethanol)

• Product Name: 2-{2-(2-pyridinyl)ethylthio}ethanol
• CAS No: 22701-43-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD08691876
• CID: 878650
• Update Time: 2026-04-29

2-{2-(2-pyridinyl)ethylthio}ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2-(Pyridin-2-yl)ethyl)thio)ethanol
• 2-(2-pyridin-2-ylethylsulfanyl)ethanol
• 2-{[2-(2-pyridinyl)ethyl]thio}ethanol(SALTDATA: FREE)
• 2-{2-(2-pyridinyl)ethylthio}ethanol

• MDL： MFCD08691876
• Inchi： InChI=1S/C9H13NOS/c11-6-8-12-7-4-9-3-1-2-5-10-9/h1-3,5,11H,4,6-8H2
• InChI Key： VMAUVSVPIBKMGM-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CCSCCO

Computed Properties

• Exact Mass: 183.07189
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-{2-(2-pyridinyl)ethylthio}ethanol

Introduction to 2-{2-(2-pyridinyl)ethylthio}ethanol (CAS No. 22701-43-5) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-{2-(2-pyridinyl)ethylthio}ethanol, identified by the chemical abstracts service number 22701-43-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, featuring a pyridine-based moiety linked to an ethylthio group, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and material science applications. The presence of the pyridine ring not only enhances its solubility in polar solvents but also allows for interactions with biological targets, making it a promising candidate for developing novel therapeutic agents.

The structure of 2-{2-(2-pyridinyl)ethylthio}ethanol consists of an ethanol backbone substituted with a 2-(2-pyridinyl)ethylthio group. This configuration imparts flexibility to the molecule, enabling it to adopt multiple conformations that can be optimized for specific biological activities. The pyridine ring, a well-known pharmacophore, is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and coordinate with metal ions, which are critical for enzyme inhibition and receptor binding.

In recent years, compounds with pyridine derivatives have been extensively studied for their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ethanol side chain in 2-{2-(2-pyridinyl)ethylthio}ethanol provides a hydrophilic region that improves bioavailability, while the thioether linkage introduces reactivity that can be exploited in chemical modifications. These features make it an attractive building block for synthesizing more complex molecules with tailored properties.

One of the most compelling aspects of CAS No. 22701-43-5 is its role in the development of kinase inhibitors, which are essential in targeted cancer therapies. Kinases are enzymes that play a crucial role in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that disrupt these pathways without affecting normal cellular functions. The pyridine moiety in 2-{2-(2-pyridinyl)ethylthio}ethanol can be engineered to interact with the active site of kinases, while the ethanol group helps stabilize the inhibitor-kinase complex.

Furthermore, the synthesis of 2-(2-pyridinyl)ethylthio}ethanol has been optimized for high yield and purity, making it commercially viable for large-scale applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the core structure efficiently. These methods not only ensure cost-effectiveness but also allow for easy modifications to explore new derivatives with enhanced biological activity.

Recent studies have also highlighted the potential of this compound in developing antimicrobial agents. The pyridine ring has been shown to disrupt bacterial cell membranes by interacting with membrane-bound proteins, leading to cell lysis. Additionally, the thioether group can undergo redox reactions that generate reactive species capable of damaging bacterial DNA. Such mechanisms make 2-{2-(2-pyridinyl)ethylthio}ethanol a promising candidate for combating drug-resistant strains of bacteria.

The pharmaceutical industry has been particularly interested in molecules containing pyridine rings due to their broad spectrum of biological activities. For instance, drugs like gefitinib and imatinib are well-known kinase inhibitors that incorporate pyridine moieties into their structures. The success of these drugs has spurred further research into developing new analogs with improved efficacy and reduced side effects. CAS No. 22701-43-5 represents an important step forward in this direction.

In addition to its therapeutic applications, this chemical compound has shown promise in material science. Its ability to form stable complexes with metal ions makes it useful in catalysis and as a ligand for metal-organic frameworks (MOFs). MOFs are porous materials that can be used for gas storage, separation technologies, and even as drug delivery systems. The versatility of 2-{2-(2-pyridinyl)ethylthio}ethanol lies in its ability to be functionalized at multiple sites, allowing researchers to tailor its properties for specific applications.

The growing body of research on pyridine-based compounds underscores their importance in modern chemistry and medicine. As our understanding of molecular interactions deepens, new opportunities emerge for utilizing these compounds in innovative ways. The development of new synthetic methodologies has further accelerated progress by enabling the efficient production of complex derivatives.

In conclusion,CAS No. 22701-43-5, corresponding to 2-{2-(pyridinyl)ethylthio}ethanol, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. As research continues to uncover new applications for this compound,its importance is likely to grow, driving further innovation across multiple scientific disciplines.